![molecular formula C20H30ClN3O2 B6269614 2-[1-(5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carbonyl)piperidin-2-yl]-3-phenylpropan-1-amine hydrochloride CAS No. 2649068-40-4](/img/no-structure.png)
2-[1-(5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carbonyl)piperidin-2-yl]-3-phenylpropan-1-amine hydrochloride
Overview
Description
2-[1-(5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carbonyl)piperidin-2-yl]-3-phenylpropan-1-amine hydrochloride is a useful research compound. Its molecular formula is C20H30ClN3O2 and its molecular weight is 379.9. The purity is usually 85.
BenchChem offers high-quality 2-[1-(5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carbonyl)piperidin-2-yl]-3-phenylpropan-1-amine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[1-(5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carbonyl)piperidin-2-yl]-3-phenylpropan-1-amine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid with piperidine, followed by the reaction of the resulting product with 3-phenylpropan-1-amine. The final product is obtained as a hydrochloride salt.", "Starting Materials": [ "5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid", "Piperidine", "3-phenylpropan-1-amine", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol", "Ethyl acetate" ], "Reaction": [ "Step 1: 5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid is reacted with piperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the corresponding amide intermediate.", "Step 2: The amide intermediate is then reacted with 3-phenylpropan-1-amine in the presence of a base such as sodium hydroxide to form the final product.", "Step 3: The final product is obtained as a hydrochloride salt by reacting it with hydrochloric acid in a suitable solvent such as methanol or ethyl acetate.", "Step 4: The product is then purified by recrystallization or by using a suitable chromatographic technique such as column chromatography.", "Step 5: The purity and identity of the final product is confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry." ] } | |
CAS RN |
2649068-40-4 |
Molecular Formula |
C20H30ClN3O2 |
Molecular Weight |
379.9 |
Purity |
85 |
Origin of Product |
United States |
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